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Compound of Interest

Compound Name: N-5984 hydrochloride

Cat. No.: B12773499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-5984 hydrochloride, also known as KRP-204, is a potent and selective agonist for the β3-

adrenergic receptor.[1] As a research chemical, it is a valuable tool for investigating the

physiological and pathological roles of the β3-adrenergic receptor, which is predominantly

expressed in adipose tissue and the detrusor muscle of the bladder. Its selectivity makes it

particularly useful for studies related to obesity, diabetes, and overactive bladder syndrome.

These application notes provide essential information on the chemical properties of N-5984
hydrochloride and a detailed protocol for the preparation of stock solutions to ensure accurate

and reproducible experimental outcomes.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of N-5984 hydrochloride is

fundamental for its proper handling, storage, and use in experimental settings. While specific

solubility data in common laboratory solvents is not readily available in the public domain, the

following table summarizes its key chemical identifiers.
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Property Value

Molecular Formula C₂₀H₂₂ClNO₅·HCl

Molecular Weight 428.31 g/mol

CAS Number 185035-23-8

Synonyms

KRP-204, (2R)-6-[(2R)-2-[[(2R)-2-(3-

chlorophenyl)-2-hydroxyethyl]amino]propyl]-2,3-

dihydro-1,4-benzodioxine-2-carboxylic acid

hydrochloride

β3-Adrenergic Receptor Signaling Pathway
N-5984 hydrochloride exerts its effects by activating the β3-adrenergic receptor, a G-protein

coupled receptor (GPCR). The downstream signaling cascade is crucial for its physiological

effects. The diagram below illustrates the primary signaling pathways initiated by the activation

of the β3-adrenergic receptor.
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Preparation

Experiment

Analysis

Weigh N-5984 HCl

Dissolve in DMSO
(e.g., 10 mM Stock)

Aliquot & Store
(-20°C or -80°C)

Thaw Aliquot

Prepare Working Solution
(Dilute in Media/Buffer)

Treat Cells/Tissues

Incubate

Perform Assay
(e.g., cAMP, qPCR, Western Blot)

Data Collection

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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